![molecular formula C8H4BrClF4O B6313111 1-Bromo-2-(2'-chloro-1',1',2'-trifluoroethoxy)-5-fluorobenzene CAS No. 1858256-98-0](/img/structure/B6313111.png)
1-Bromo-2-(2'-chloro-1',1',2'-trifluoroethoxy)-5-fluorobenzene
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Overview
Description
1-Bromo-2-(2'-chloro-1',1',2'-trifluoroethoxy)-5-fluorobenzene (BCTFE) is an organofluorine compound that has been widely studied in recent years due to its wide range of applications in chemical synthesis, scientific research, and drug development. BCTFE is a versatile reagent and has been used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. In addition, BCTFE has been used to study the mechanism of action of various drugs and to investigate the biochemical and physiological effects of drugs.
Scientific Research Applications
1-Bromo-2-(2'-chloro-1',1',2'-trifluoroethoxy)-5-fluorobenzene has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. In addition, this compound has been used to study the mechanism of action of various drugs, to investigate the biochemical and physiological effects of drugs, and to develop new drugs.
Mechanism of Action
1-Bromo-2-(2'-chloro-1',1',2'-trifluoroethoxy)-5-fluorobenzene has been found to interact with proteins in a variety of ways. It has been shown to bind to proteins, modify their structure, and alter their activity. This compound has also been found to interact with cellular components, such as lipids and nucleic acids, and to modulate their activity.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, this compound has been found to modulate the activity of enzymes, hormones, and other cellular components, and to modulate the expression of genes.
Advantages and Limitations for Lab Experiments
1-Bromo-2-(2'-chloro-1',1',2'-trifluoroethoxy)-5-fluorobenzene has been found to be a highly efficient and cost-effective reagent for the synthesis of various organic compounds. It is also relatively easy to handle and store, and it has a wide range of applications in chemical synthesis and scientific research. However, this compound can be toxic and should be handled with care. In addition, this compound should not be used in medical applications without proper safety precautions.
Future Directions
1-Bromo-2-(2'-chloro-1',1',2'-trifluoroethoxy)-5-fluorobenzene has a wide range of potential future applications. It could be used to develop new drugs for the treatment of various diseases, including cancer and infectious diseases. In addition, this compound could be used to study the mechanism of action of existing drugs and to investigate the biochemical and physiological effects of drugs. Finally, this compound could be used to develop new polymers and agrochemicals.
Synthesis Methods
1-Bromo-2-(2'-chloro-1',1',2'-trifluoroethoxy)-5-fluorobenzene can be synthesized using a three-step process. First, 2-chloro-1,1,2-trifluoroethanol is reacted with 5-fluorobenzene in the presence of a base, such as potassium carbonate, to form 2-chloro-1,1,2-trifluoroethoxy-5-fluorobenzene. This compound is then reacted with bromine in an aprotic solvent, such as dimethyl sulfoxide, to form this compound. This method has been found to be highly efficient and cost-effective.
properties
IUPAC Name |
2-bromo-1-(2-chloro-1,1,2-trifluoroethoxy)-4-fluorobenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrClF4O/c9-5-3-4(11)1-2-6(5)15-8(13,14)7(10)12/h1-3,7H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARBKOJVVMQVBED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)Br)OC(C(F)Cl)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrClF4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.47 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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